Cas no 2228679-99-8 (N-(3-methoxypropyl)-N-methylhydroxylamine)

• Product Name: N-(3-methoxypropyl)-N-methylhydroxylamine
• CAS No: 2228679-99-8
• MF: C₅H₁₃NO₂
• MW: 119.162221670151
• CID: 6482761
• PubChem ID: 165616641
• Update Time: 2025-06-08

N-(3-methoxypropyl)-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxypropyl)-N-methylhydroxylamine
• EN300-1823017
• 2228679-99-8

• Inchi： 1S/C5H13NO2/c1-6(7)4-3-5-8-2/h7H,3-5H2,1-2H3
• InChI Key： RBECDDAFDNQOTM-UHFFFAOYSA-N
• SMILES： O(C)CCCN(C)O

Computed Properties

• Exact Mass: 119.094628657g/mol
• Monoisotopic Mass: 119.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 49.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on N-(3-methoxypropyl)-N-methylhydroxylamine

Introduction to N-(3-methoxypropyl)-N-methylhydroxylamine (CAS No. 2228679-99-8)

N-(3-methoxypropyl)-N-methylhydroxylamine, a compound with the chemical formula C₆H₁₃NO, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2228679-99-8, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a 3-methoxypropyl group and a N-methylhydroxylamine moiety makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The N-(3-methoxypropyl)-N-methylhydroxylamine molecule exhibits a balance of lipophilicity and reactivity, which is crucial for its role in medicinal chemistry. Its structural features allow it to participate in various chemical reactions, including nucleophilic substitutions and condensation reactions, making it a valuable building block for more complex molecular architectures. In recent years, there has been a growing interest in this compound due to its potential applications in the synthesis of novel therapeutic agents.

One of the most compelling aspects of N-(3-methoxypropyl)-N-methylhydroxylamine is its utility in the development of bioactive molecules. Researchers have leveraged its structural framework to create derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its role in the synthesis of compounds that exhibit antimicrobial and anti-inflammatory effects. These findings highlight the compound's significance in the quest for new treatments for various diseases.

The synthesis of N-(3-methoxypropyl)-N-methylhydroxylamine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce this compound on an industrial scale. Techniques such as catalytic hydrogenation and nucleophilic substitution reactions have been particularly effective in constructing the desired molecular structure.

In addition to its pharmaceutical applications, N-(3-methoxypropyl)-N-methylhydroxylamine has shown promise in materials science. Its ability to form stable complexes with other molecules makes it a candidate for use in polymer chemistry and nanotechnology. These applications are still under exploration, but preliminary results suggest that this compound could play a significant role in developing novel materials with tailored properties.

The chemical reactivity of N-(3-methoxypropyl)-N-methylhydroxylamine is further enhanced by its ability to undergo functional group transformations. This flexibility allows chemists to modify its structure in various ways, enabling the creation of a wide range of derivatives with specific biological activities. For example, researchers have used this compound to synthesize analogs that target particular enzymes or receptors involved in disease pathways.

The safety profile of N-(3-methoxypropyl)-N-methylhydroxylamine is another critical consideration in its application. Extensive studies have been conducted to assess its toxicity and environmental impact. These investigations have shown that the compound is relatively stable under normal conditions and does not pose significant risks when handled properly. However, as with any chemical substance, appropriate safety measures should be taken during storage and handling to minimize potential hazards.

The future prospects for N-(3-methoxypropyl)-N-methylhydroxylamine are promising, given its diverse range of applications and potential for further development. As research continues to uncover new uses for this compound, it is likely to become an indispensable tool in both academic and industrial settings. The ongoing exploration of its pharmacological properties may lead to breakthroughs in drug discovery and therapeutic innovation.

In conclusion, N-(3-methoxypropyl)-N-methylhydroxylamine (CAS No. 2228679-99-8) is a multifaceted compound with significant implications for pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research progresses, this compound is poised to play an increasingly important role in addressing global health challenges and technological advancements.